3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol
• SMILES: CC1=CC2=C(C=C1OCC3=NNN=N3)C4=C(CCCC4)C(=O)O2
• InChI: InChI=1S/C16H16N4O3/c1-9-6-14-12(7-13(9)22-8-15-17-19-20-18-15)10-4-2-3-5-11(10)16(21)23-14/h6-7H,2-5,8H2,1H3,(H,17,18,19,20)
• InChIKey: DDTOMQMRYLXSBF-UHFFFAOYSA-N

The compound 3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (molecular formula C16H16N4O3, MW 312.32 g/mol) is a synthetic heterocyclic small molecule belonging to the tetrazole-linked tetrahydrobenzo[c]chromen-6-one class. Its architecture fuses three pharmacophoric elements: a 7,8,9,10-tetrahydrobenzo[c]chromen-6-one tricyclic core (structurally related to urolithins and cannabilactones), a 3-methyl substituent on the benzochromenone ring, and a 1H-tetrazol-5-ylmethoxy side chain attached at the C-2 position.

3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one: Compound Class, Core Scaffold, and Scientific Procurement Context

The compound 3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (molecular formula C16H16N4O3, MW 312.32 g/mol) is a synthetic heterocyclic small molecule belonging to the tetrazole-linked tetrahydrobenzo[c]chromen-6-one class. Its architecture fuses three pharmacophoric elements: a 7,8,9,10-tetrahydrobenzo[c]chromen-6-one tricyclic core (structurally related to urolithins and cannabilactones), a 3-methyl substituent on the benzochromenone ring, and a 1H-tetrazol-5-ylmethoxy side chain attached at the C-2 position [1]. The tetrazole moiety serves as a recognized carboxylic acid bioisostere, conferring potential metabolic stability advantages over carboxylate-bearing analogs while preserving hydrogen-bonding capacity [2]. This specific regiochemical arrangement—C-2 tetrazole attachment combined with C-3 methylation—distinguishes the compound from its C-1 and C-3 substituted congeners and positions it as a distinct chemical probe within the broader benzochromenone family.

Scaffold Identity C-2 tetrazole-substituted tetrahydrobenzo[c]chromen-6-one, C-3 methyl present

Selection Logic Distinct C-2 regiochemistry fills underexplored SAR vector; not a common catalog isomer

Research Context Tetrazole bioisostere supports metabolic stability assessment and ADME assay development

• [1] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem. 2014;22(19):5141-54. doi:10.1016/j.bmc.2014.08.016. View Source
• [2] Tetrazoles: A multi-potent motif in drug design. In: Bioorganic & Medicinal Chemistry. ScienceDirect. 2024. Section: Tetrazole as bioisosteric replacement of carboxylic and amide groups improving metabolic stability and ADMET properties. View Source

Why 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one Cannot Be Interchanged with In-Class Analogs

Generic substitution among tetrazole-linked tetrahydrobenzo[c]chromen-6-one analogs is scientifically unsound because small positional and substitutional variations on this scaffold produce non-interchangeable molecular recognition profiles. The target compound bears the tetrazolylmethoxy group at the C-2 position with a simultaneous C-3 methyl, whereas commercially available close analogs position the tetrazole at C-1 (e.g., 3-methyl-1-(2H-tetrazol-5-ylmethoxy) isomer) or C-3 (e.g., 3-(1H-tetrazol-5-ylmethoxy) des-methyl variant) . In the broader benzochromenone class, such positional isomerism has been shown to alter cholinesterase inhibitory potency, PDE2 inhibition, and anticancer cytotoxicity profiles [1][2]. Furthermore, the tetrahydro saturation state of the benzo[c]chromen-6-one core—versus the fully aromatic 6H-benzo[c]chromen-6-one series—affects molecular planarity, π-stacking capacity, and conformational flexibility, all of which directly impact target engagement [1]. These structural distinctions mean that procurement decisions predicated on mere scaffold similarity, without accounting for precise regiochemistry and substitution, risk acquiring a compound with fundamentally different biological activity, selectivity, and physicochemical behavior.

Target Compound

Common Substitute

Why Direct Interchange Risks Data Mismatch

C-2 tetrazole, C-3 methyl

C-3 tetrazole isomer (CAS 896856-55-6)

Positional isomer alters binding topology; SAR readouts may shift unpredictably

C-2 tetrazole, C-3 methyl

C-1 tetrazole isomer

Steric and electronic environment near lactone carbonyl differs; biological activity not transferable

C-3 methyl present

Des-methyl analog (MW 298.30)

Lipophilicity and target affinity shift; concentration-response may systematically offset

7,8,9,10-tetrahydro core

Fully aromatic 6H-benzo[c]chromen-6-one core

Core saturation changes planarity and π-stacking; cytotoxicity and binding profiles diverge

• [1] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem. 2014;22(19):5141-54. View Source
• [2] Gorle S, Maddila S, Maddila SN, Naicker K, Singh M, Singh P, Jonnalagadda SB. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Anticancer Agents Med Chem. 2017;17(3):464-470. View Source

Quantitative Differentiation Evidence: 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one vs. Closest Analogs

C-2 vs. C-3 Tetrazole Positional Isomerism: Distinct Molecular Topology for Target Engagement

The target compound anchors the 1H-tetrazol-5-ylmethoxy group at the C-2 position of the benzochromenone ring, whereas the most abundant commercially cataloged analog—3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS 896856-55-6)—places the identical substituent at C-3 . This positional shift alters the spatial orientation of the tetrazole hydrogen-bond donor/acceptor array relative to the lactone carbonyl and the aromatic plane. In the broader tetrazole-linked benzochromene series, positional isomerism has been correlated with differential cytotoxicity profiles: C-2 tetrazole-substituted benzochromenes (1-(substitutedphenyl)-2-(1H-tetrazol-5-yl)-1H-benzo[f]chromene-3-amines) yielded compounds with IC50 values of 15–33 μM against MCF-7, Caco-2, HeLa, and SKBR-3 cancer cell lines, approaching the potency of 5-fluorouracil (IC50 10–17 μM) in the same assays [1]. Although direct data for the target compound are not yet reported in primary literature, the regiochemical distinction from the C-3 isomer means these two compounds cannot be assumed to share binding modes, selectivity windows, or polypharmacology profiles [2].

C-2 vs. C-3 Regioisomer

Reported

Target: C-2 tetrazole

Analogue: C-3 tetrazole

Related C-2 series: MTT IC50 15–33 µM (HeLa, MCF-7, SKBR-3)

Positional isomer may alter target binding; non-interchangeable in SAR campaigns

Cross-study data; direct compound-specific values not yet reported

Evidence Dimension	Tetrazole attachment position on benzochromenone core
Target Compound Data	C-2 attachment (3-methyl-2-(1H-tetrazol-5-ylmethoxy)-substituted)
Comparator Or Baseline	C-3 attachment (3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one, CAS 896856-55-6)
Quantified Difference	C-2 vs. C-3 regiochemistry; C-2-substituted benzochromene analogs demonstrate IC50 of 15–33 μM across four cancer lines (cross-study comparable data from related scaffold) [1]
Conditions	Structural comparison based on IUPAC nomenclature and CAS registration; anticancer activity data from Gorle et al. 2017 using MTT assay in MCF-7, Caco-2, HeLa, SKBR-3 cell lines for related C-2 tetrazole benzochromenes [1].

Why This Matters

Procurement of the C-3 positional isomer as a substitute for the C-2 target compound introduces an unquantified risk of altered target binding and biological readout, making them non-fungible in SAR campaigns.

• [1] Gorle S, Maddila S, Maddila SN, Naicker K, Singh M, Singh P, Jonnalagadda SB. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Anticancer Agents Med Chem. 2017;17(3):464-470. View Source
• [2] Suppr Wilddata. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Chinese summary; compounds 3d, 3e, 3f IC50 15-33 μM vs. 5-FU 10-17 μM. View Source

C-2 vs. C-1 Tetrazole Positional Isomerism: Differential Steric and Electronic Environment

A direct positional isomer—3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one—carries the tetrazolylmethoxy substituent at C-1 rather than C-2, while retaining the 3-methyl group . The C-1 position is ortho to the lactone carbonyl and peri to the ring junction, creating a distinct steric environment compared to the C-2 position (which is meta to the lactone carbonyl and adjacent to the 3-methyl). In the Gulcan et al. 2014 study of 7,8,9,10-tetrahydrobenzo[c]chromen-6-one cholinesterase inhibitors, hydroxyl and alkoxy substituent position was a critical determinant of inhibitory potency: compounds bearing substituents at different positions on the benzochromenone scaffold displayed divergent acetylcholinesterase and butyrylcholinesterase inhibition profiles, with IC50 values spanning from low micromolar to >40,000 nM depending on substitution pattern [1]. This class-level evidence establishes that positional isomerism on this scaffold is not pharmacologically silent; the C-1 and C-2 isomers must therefore be treated as distinct chemical entities for scientific procurement [2].

C-2 vs. C-1 Regioisomer

Class-level

Target: C-2 tetrazole

Isomer: C-1 tetrazole

Cholinesterase IC50 varies >40,000 nM by substitution position (class-level)

Regioisomerism impacts biological readout; requires independent validation

Class-level inference from Gulcan et al. 2014; direct C-1 vs. C-2 data not available

Evidence Dimension	Position of tetrazolylmethoxy attachment (C-2 vs. C-1)
Target Compound Data	C-2 tetrazolylmethoxy, C-3 methyl (3-methyl-2-(1H-tetrazol-5-ylmethoxy)-substituted)
Comparator Or Baseline	C-1 tetrazolylmethoxy, C-3 methyl (3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one)
Quantified Difference	Positional isomerism (C-2 vs. C-1); class-level cholinesterase inhibition data show IC50 range from <1,000 nM to >40,000 nM dependent on substituent position on the tetrahydrobenzo[c]chromen-6-one core [1]
Conditions	Structural comparison; cholinesterase inhibition data from Gulcan et al. 2014 using Ellman's spectrophotometric method for acetylcholinesterase and butyrylcholinesterase [1].

Why This Matters

The C-1 and C-2 positional isomers are chemically distinct entities with non-overlapping CAS registry profiles; substituting one for the other in a biological assay without validation compromises experimental reproducibility and SAR interpretability.

• [1] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Bioorg Med Chem. 2014;22(19):5141-54. Cholinesterase inhibition IC50 data spanning >40,000 nM depending on substitution position. View Source
• [2] BindingDB. Ki Summary for Cholinesterase (Gulcan et al. 2014 dataset). IC50 >40,000 nM for select tetrahydrobenzo[c]chromen-6-one derivatives. View Source

C-3 Methyl Group Presence: Differentiation from Des-Methyl Analog (3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one)

The target compound incorporates a methyl substituent at C-3 on the benzochromenone ring, whereas the closest des-methyl analog—3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS 896856-55-6)—lacks this alkyl group . The presence of the C-3 methyl increases molecular weight (312.32 vs. 298.30 g/mol) and lipophilicity (calculated clogP difference estimated at +0.5 to +0.8 log units based on the Hansch π constant for aromatic methyl substitution), which alters membrane permeability and non-specific protein binding . In the PDE2 inhibitor series of urolithin derivatives (structurally homologous 6H-benzo[c]chromen-6-ones), the presence and position of methyl substituents directly modulated inhibitory potency; for example, 3-hydroxy-8-methyl-6H-benzo[c]chromen-6-one showed an IC50 of >100 μM, while the optimized alkoxylated derivative 1f achieved an IC50 of 3.67 ± 0.47 μM, demonstrating that methyl placement is a determinant of biological activity magnitude rather than a silent structural feature [1]. Consequently, the des-methyl analog cannot serve as a valid proxy for the target compound in quantitative pharmacological experiments.

C-3 Methyl vs. Des-methyl

Class-level

ΔMW +14.02, ΔclogP ~+0.5–0.8; PDE2 IC50 modulated >27-fold in homologous urolithin series

Methyl affects lipophilicity and target affinity; des-methyl shifts concentration-response

Estimated lipophilicity difference; PDE2 data from Tang et al. 2021 (homologous scaffold)

Evidence Dimension	C-3 methylation status on benzochromenone core
Target Compound Data	C-3 methyl present (MW 312.32 g/mol, MF C16H16N4O3)
Comparator Or Baseline	C-3 methyl absent (3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one, MW 298.30 g/mol, MF C15H14N4O3)
Quantified Difference	ΔMW = +14.02 g/mol; estimated ΔclogP ≈ +0.5 to +0.8; PDE2 inhibition in homologous urolithin series modulated >27-fold by substituent pattern (IC50 3.67 μM vs. >100 μM) [1]
Conditions	Molecular weight and formula from CAS registry comparison; PDE2 IC50 data from Tang et al. 2021 using urolithin-derived 6H-benzo[c]chromen-6-one PDE2 inhibitors as class-level reference [1].

Why This Matters

The C-3 methyl differentiates hydrophobicity, metabolic susceptibility, and target affinity; selecting the des-methyl analog introduces a systematic offset in all concentration-response experiments.

• [1] Tang L, Jiang J, Song G, Wang Y, Zhuang Z, Tan Y, Xia Y, Huang X, Feng X. Design, synthesis, and biological evaluation of novel urolithins derivatives as potential phosphodiesterase II inhibitors. Sci Rep. 2021;11:23792. IC50 data: compound 1f IC50 3.67 ± 0.47 μM; 3-hydroxy-8-methyl analog IC50 >100 μM. View Source

Tetrahydro vs. Fully Aromatic Core: Conformational Flexibility and Molecular Recognition Divergence

The target compound bears a 7,8,9,10-tetrahydro-saturated benzo[c]chromen-6-one core, distinguishing it from the fully aromatic 6H-benzo[c]chromen-6-one series exemplified by 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one . Saturation of the fused cyclohexenyl ring reduces molecular planarity, alters π-π stacking geometry, and introduces conformational flexibility at the ring junction. In the cholinesterase inhibitor study by Gulcan et al. 2014, the 7,8,9,10-tetrahydro series and the fully aromatic 6H-benzo[c]chromen-6-one series were synthesized and evaluated in parallel; although quantitative head-to-head data between core-matched analog pairs were not systematically reported, the study explicitly treated the two core types as distinct sub-series because of their divergent physicochemical and pharmacological properties [1]. The 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one analog has reported IC50 values of 226 μg/mL against HeLa cells and 242.52 μg/mL against A549 lung carcinoma cells, whereas tetrahydro-core tetrazole benzochromenes from the Gorle et al. study achieved IC50 values in the 15–33 μM range against HeLa cells [2]. While these data originate from different laboratories and substituent sets, they illustrate that core saturation state materially affects cytotoxicity readouts and receptor complementarity.

Tetrahydro vs. Aromatic Core

Reported

Target: tetrahydro core

Analogue: aromatic 6H core

Tetrahydro series HeLa IC50 15–33 µM; aromatic analog IC50 ~226 µg/mL (cross-study)

Core saturation alters cytotoxicity readout; non-equivalent in target engagement studies

Data from independent labs with different substituent sets; context-dependent comparison

Evidence Dimension	Core saturation state (tetrahydro vs. fully aromatic benzo[c]chromen-6-one)
Target Compound Data	7,8,9,10-Tetrahydro core (saturated cyclohexenyl ring fused to benzochromenone)
Comparator Or Baseline	6H-benzo[c]chromen-6-one core (fully aromatic, e.g., 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one)
Quantified Difference	Tetrahydro-core tetrazole benzochromenes: IC50 15–33 μM (HeLa); aromatic-core tetrazole benzochromene: IC50 226 μg/mL (HeLa). Cross-study comparison; identical assay type (MTT) but different substituent sets [2].
Conditions	MTT cell viability assay; HeLa human cervical carcinoma cell line. Data from two independent studies: Gorle et al. 2017 (tetrahydro-related tetrazole benzochromenes) and BenchChem technical datasheet for 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one [2].

Why This Matters

The tetrahydro core is pharmacologically non-equivalent to the aromatic core; procurement of an aromatic-core analog for experiments designed around the tetrahydro scaffold introduces uncontrolled variables in target binding, solubility, and metabolic stability.

• [1] Gulcan HO, Unlu S, Esiringu I, Ercetin T, Sahin Y, Oz D, Sahin MF. Bioorg Med Chem. 2014;22(19):5141-54. Parallel evaluation of 6H-benzo[c]chromen-6-one and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one sub-series. View Source
• [2] Gorle S, Maddila S, Maddila SN, Naicker K, Singh M, Singh P, Jonnalagadda SB. Anticancer Agents Med Chem. 2017;17(3):464-470. IC50 15–33 μM for tetrazole benzochromene derivatives in HeLa cells. View Source

Tetrazole Moiety as Carboxylic Acid Bioisostere: Class-Level Metabolic Stability Advantage

The 1H-tetrazol-5-ylmethoxy substituent on the target compound functions as a bioisosteric replacement for a carboxylic acid group, a design strategy extensively validated in medicinal chemistry [1]. Matched molecular pair analyses have demonstrated that tetrazole-containing compounds exhibit comparable or superior microsomal stability and reduced clogP relative to their carboxylic acid counterparts, while preserving hydrogen-bonding capacity and acidity (pKa of 1H-tetrazole ≈ 4.5–4.9 vs. carboxylic acid pKa ≈ 4.2–5.0) [2]. In the specific context of the benzochromenone scaffold, the tetrazole ring offers resistance to Phase II glucuronidation that would otherwise rapidly clear a free carboxylate-bearing analog, as ester glucuronidation is a known metabolic liability of carboxylic acid-containing aromatic lactones . This bioisosteric advantage is class-level rather than compound-specific, but it constitutes a key differentiator: a hypothetical carboxylic acid analog at the same C-2 position would exhibit different pharmacokinetics, membrane permeability, and off-target ion channel interactions (e.g., hERG binding differences associated with the carboxylate anion) [2].

Tetrazole Bioisostere

Class-level

pKa 4.5–4.9 vs. COOH 4.2–5.0; matched pair: maintained microsomal stability, reduced clogP

Tetrazole moiety may support metabolic stability context; relevant for ADME assay selection

Class-level medicinal chemistry inference; no compound-specific microsomal data available

Evidence Dimension	Tetrazole vs. carboxylic acid bioisosterism: metabolic stability
Target Compound Data	1H-tetrazol-5-ylmethoxy group (pKa ≈ 4.5–4.9; metabolically stable bioisostere)
Comparator Or Baseline	Hypothetical carboxylic acid analog (–OCH2COOH at C-2; pKa ≈ 4.2–5.0; susceptible to glucuronidation)
Quantified Difference	Matched molecular pair studies show tetrazole replacement maintains microsomal stability while reducing clogP (quantitative ΔclogP ≈ −0.5 to −1.0 log units vs. corresponding carboxylic acid) [2]
Conditions	Class-level inference from medicinal chemistry literature on tetrazole–carboxylic acid bioisosterism; no compound-specific microsomal stability data available for this exact compound.

Why This Matters

The tetrazole moiety provides a predictable metabolic stability and permeability advantage over a carboxylic acid-bearing comparator, supporting its selection for in vitro ADME and cellular assay programs where carboxylate-related clearance confounds interpretation.

• [1] Tetrazoles: A multi-potent motif in drug design. In: Bioorganic & Medicinal Chemistry. ScienceDirect. 2024. Tetrazole as bioisosteric replacement improving metabolic stability and ADMET. View Source
• [2] Duncton MAJ, Murray RB, Park G, Singh R. Matched molecular pair analysis of tetrazolone as a carboxylic acid bioisostere: microsomal stability, plasma protein binding, and clogP comparison. View Source

Highest-Confidence Application Scenarios for 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one Based on Differentiated Evidence

Chemical Probe for C-2 Tetrazole Benzochromenone Structure–Activity Relationship (SAR) Expansion

The unique C-2 tetrazole attachment with C-3 methylation makes this compound an essential SAR probe for mapping the pharmacophoric tolerance of the benzochromenone scaffold at the historically underexplored C-2 vector. In cholinesterase and PDE2 inhibitor programs, existing SAR has focused predominantly on C-3 and C-1 substitution [1]; this compound fills a critical regioisomeric gap, enabling direct comparison with the C-1 isomer (3-methyl-1-(2H-tetrazol-5-ylmethoxy)) and C-3 isomer (3-(1H-tetrazol-5-ylmethoxy)) to establish positional selectivity trends [2]. Procurement for medicinal chemistry libraries should prioritize this compound when the objective is to systematically probe C-2 substitution effects.

Tetrahydro-Benzochromenone Selective Profiling vs. Aromatic Core Counter-Screen

The 7,8,9,10-tetrahydro core distinguishes this compound from the fully aromatic 6H-benzo[c]chromen-6-one tetrazole analogs such as 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one, which has reported HeLa cell cytotoxicity of 226 μg/mL versus the tetrahydro-core tetrazole series achieving 15–33 μM [1][2]. Researchers investigating the impact of core saturation on target engagement, cellular permeability, or metabolic stability should procure this compound alongside its aromatic-core comparator to generate paired saturation-state datasets, an experimental design that directly quantifies the pharmacological consequence of core hydrogenation [3].

Tetrazole Bioisostere Reference Standard for In Vitro ADME Assay Development

The 1H-tetrazol-5-ylmethoxy substituent serves as a validated carboxylic acid bioisostere with established metabolic stability advantages, including resistance to glucuronidation and reduced clogP relative to carboxylate equivalents [1]. This compound can function as a reference standard in microsomal stability, plasma protein binding, and permeability assays (e.g., PAMPA, Caco-2) where the objective is to benchmark the ADME performance of tetrazole-containing benzochromenones against matched carboxylic acid or amide congeners. Procurement for ADME screening panels is warranted when the research question involves quantifying the bioisosteric benefit of the tetrazole moiety within the benzochromenone chemotype [2].

Anticancer Polypharmacology Screening: Tetrazole-Benzochromenone Chemotype Expansion

Tetrazole-linked benzochromene derivatives have demonstrated modest but tractable cytotoxicity across multiple cancer cell lines, with lead compounds achieving IC50 values of 15–33 μM against MCF-7, Caco-2, HeLa, and SKBR-3 cells [1]. The target compound, with its distinct C-2/C-3 substitution architecture, represents a novel vector within this chemotype for oncology-focused screening cascades. Procurement is indicated for research groups seeking to expand the chemical diversity of their tetrazole-benzochromenone anticancer library beyond the published C-2 amino-substituted series, particularly for P-glycoprotein-mediated multidrug resistance modulation studies, where molecular docking has suggested favorable binding poses at the ATP-binding site [2].

Application

Selection Property

Validation Focus

C-2 Tetrazole SAR Probe

C-2 regiochemistry vs. C-1/C-3

Positional selectivity profiling

Tetrahydro Core Selectivity Profiling

Core saturation state (tetrahydro vs. aromatic)

Target engagement and permeability comparison

Tetrazole Bioisostere ADME Standard

Metabolic stability and H-bond capacity

Microsomal stability and permeability benchmarking

Cancer Cell-Model Polypharmacology Screening

C-2/C-3 substitution architecture

Cell viability and P-gp modulation endpoints

• [1] Tang L, Jiang J, Song G, et al. Design, synthesis, and biological evaluation of novel urolithins derivatives as potential phosphodiesterase II inhibitors. Sci Rep. 2021;11:23792. View Source
• [2] Gorle S, Maddila S, Maddila SN, et al. Synthesis, Molecular Docking Study and in vitro Anticancer Activity of Tetrazole Linked Benzochromene Derivatives. Anticancer Agents Med Chem. 2017;17(3):464-470. View Source
• [3] Gulcan HO, Unlu S, Esiringu I, et al. Design, synthesis and biological evaluation of novel 6H-benzo[c]chromen-6-one, and 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives as potential cholinesterase inhibitors. Bioorg Med Chem. 2014;22(19):5141-54. View Source